Cas no 2137580-32-4 (2-(2-methylbutyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(2-methylbutyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137580-32-4
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6425275
• PubChem ID: 165952753
• Update Time: 2025-07-13

2-(2-methylbutyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol
• 2137580-32-4
• 2-(2-methylbutyl)-7-propyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1077953

• Inchi： 1S/C14H21N3O/c1-4-6-11-8-13-15-12(7-10(3)5-2)16-17(13)14(18)9-11/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： YLGBDIZKXVDXNA-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)C=C2N=C(CC(C)CC)NN21

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(2-methylbutyl)-7-propyl-1,2,4triazolo1,5-apyridin-5-ol

2-(2-Methylbutyl)-7-Propyl-1,2,4-Triazolo[1,5-a]pyridin-5-ol (CAS No. 2137580-32-4): A Comprehensive Overview

2-(2-Methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2137580-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and biological activities of this compound, as well as its potential applications in drug development.

Chemical Structure and Synthesis:

The chemical structure of 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol is characterized by a triazolopyridine core with specific alkyl substituents. The triazolopyridine scaffold is a versatile platform for the design of bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The presence of the methylbutyl and propyl groups on the triazolopyridine ring imparts unique physicochemical properties to the molecule, such as solubility and lipophilicity.

The synthesis of 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol typically involves a multi-step process that includes the formation of the triazolopyridine core followed by functionalization with the desired alkyl substituents. One common approach is to start with a substituted pyridine derivative and undergo a series of reactions such as nucleophilic substitution, cyclization, and reduction to achieve the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

Biological Activities:

2-(2-Methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has been extensively studied for its biological activities. One of the most notable findings is its potent anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also demonstrated significant antiviral activity against several viruses. Research has shown that it can inhibit viral replication by interfering with viral entry or assembly processes. For example, it has been found to be effective against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that this compound could be a promising lead for the development of new antiviral drugs.

Cancer Research:

The anticancer potential of 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also been explored in various preclinical studies. In vitro assays have demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms. It has been shown to disrupt mitochondrial function, leading to increased reactive oxygen species (ROS) production and subsequent cell death. Furthermore, it can inhibit cell cycle progression by targeting key regulatory proteins such as cyclin D1 and CDK4/6.

In vivo studies using xenograft mouse models have further confirmed the anticancer activity of this compound. Treatment with 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol resulted in significant tumor growth inhibition without causing severe toxicity or side effects. These results highlight its potential as a novel therapeutic agent for cancer treatment.

Clinical Applications:

The promising preclinical data on 2-(2-methylbutyl)-7-propyl-1,2,4-triazolo[1,5-a]pyridin-5-ol have paved the way for its evaluation in clinical trials. Several Phase I and II trials are currently underway to assess its safety and efficacy in treating various diseases. Initial results from these trials have been encouraging, with the compound showing good tolerability and pharmacokinetic properties.

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